![molecular formula C21H17FN2O2 B3841528 N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide](/img/structure/B3841528.png)
N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide
Overview
Description
N-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide, also known as BFH-NH2, is a hydrazide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.
Mechanism of Action
The mechanism of action of N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide is not fully understood. However, it has been suggested that N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide exerts its anticancer and antibacterial effects by inducing oxidative stress and DNA damage in cancer and bacterial cells. It has also been suggested that N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide may inhibit certain enzymes or proteins that are essential for cancer cell survival.
Biochemical and Physiological Effects:
N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide can induce apoptosis, inhibit cell proliferation, and suppress tumor growth in cancer cells. It has also been shown to exhibit antibacterial activity against various bacterial strains. In vivo studies have shown that N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide can reduce tumor growth in mice and improve survival rates.
Advantages and Limitations for Lab Experiments
N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. It also exhibits significant anticancer and antibacterial activity, making it a promising candidate for further research. However, N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide also has some limitations. Its mechanism of action is not fully understood, making it difficult to optimize its therapeutic potential. Additionally, more research is needed to determine the optimal dosage and administration of N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide for therapeutic purposes.
Future Directions
There are several future directions for research on N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide. One area of research is to further elucidate its mechanism of action and optimize its therapeutic potential. Another area of research is to explore its potential use in combination with other anticancer or antibacterial agents. Additionally, more research is needed to determine the safety and efficacy of N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide in animal models and human clinical trials.
In conclusion, N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide is a hydrazide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations in lab experiments, and future directions for research have been discussed in this paper. Further research on N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide is needed to fully realize its therapeutic potential.
Scientific Research Applications
N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antitumor, and antibacterial properties. In anticancer studies, N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress tumor growth. In antibacterial studies, N'-[4-(benzyloxy)benzylidene]-3-fluorobenzohydrazide has been shown to exhibit significant antibacterial activity against various bacterial strains.
properties
IUPAC Name |
3-fluoro-N-[(E)-(4-phenylmethoxyphenyl)methylideneamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17FN2O2/c22-19-8-4-7-18(13-19)21(25)24-23-14-16-9-11-20(12-10-16)26-15-17-5-2-1-3-6-17/h1-14H,15H2,(H,24,25)/b23-14+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXGHJGWMEOGEGG-OEAKJJBVSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)C3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/NC(=O)C3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-{(E)-[4-(benzyloxy)phenyl]methylidene}-3-fluorobenzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-{[5-(2,6-dimethoxyphenyl)-1,2,4-triazin-3-yl]amino}ethyl)-1,3-oxazolidin-2-one](/img/structure/B3841474.png)
![1-[1-({1-(cyclohexylmethyl)-2-[(cyclopropylmethyl)sulfonyl]-1H-imidazol-5-yl}methyl)-3-piperidinyl]-1-propanone](/img/structure/B3841509.png)
![N'-[1-(5-bromo-2-thienyl)ethylidene]-3-fluorobenzohydrazide](/img/structure/B3841524.png)
